4-chloro-N-{2,2-dimethyl-1-[(methylamino)carbonyl]propyl}benzenecarboxamide

• IUPAC Name: 4-chloro-N-[3,3-dimethyl-1-(methylamino)-1-oxobutan-2-yl]benzamide
• InChI: InChI=1S/C14H19ClN2O2/c1-14(2,3)11(13(19)16-4)17-12(18)9-5-7-10(15)8-6-9/h5-8,11H,1-4H3,(H,16,19)(H,17,18)
• InChI Key: UIXQXHCLDWMTJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)NC)NC(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

4-chloro-N-{2,2-dimethyl-1-[(methylamino)carbonyl]propyl}benzenecarboxamide is a chemical compound with the molecular formula C12H18ClN3O2. It is used as a reference standard for pharmaceutical testing.

Scientific Research Applications

Polymer Synthesis and Properties

The synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) derived from similar chemical structures demonstrate significant advancements in polymer science. These polymers exhibit high solubility in various polar solvents and present as noncrystalline, showcasing flexibility and thermal stability with high glass transition temperatures. Such characteristics make them suitable for creating transparent, flexible films, potentially applicable in electronics and materials engineering (Hsiao et al., 2000).

Crystallography and Molecular Structure

The study of molecular structures such as "2,6-Dimthyl-N-(5-mthyl-3-isoxazolyl)benzamide" and related compounds through crystallography sheds light on the intricate details of molecular conformation, intramolecular hydrogen bonding, and the spatial arrangement of atoms within a molecule. Such insights are crucial for understanding the chemical reactivity and interaction mechanisms of complex organic compounds (Rodier et al., 1993).

Intermolecular Interactions

Research on benzene carboxylic acids and benzamide demonstrates their ability to form inter-molecular hydrogen-bonded dimers, revealing the molecular recognition capabilities of these compounds. Such studies are fundamental in pharmaceuticals and materials science, where molecular assembly and interaction dictate the formulation and properties of the final product (Chaudhari & Suryaprakash, 2012).

Chemical Synthesis and Reactivity

The synthesis and unique properties of compounds structurally related to "4-chloro-N-{2,2-dimethyl-1-[(methylamino)carbonyl]propyl}benzenecarboxamide" contribute to a deeper understanding of chemical reactivity and the development of new synthetic methodologies. These studies facilitate the creation of novel compounds with potential applications in medicinal chemistry, agrichemicals, and material science (Nakayama et al., 1998).

Safety and Hazards

The safety and hazards associated with this compound would typically be found in its Material Safety Data Sheet (MSDS). Unfortunately, the MSDS for this compound is not available in the current resources.